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The table below summarizes the experimental findings for the combined application of famoxadone and

cymoxanil against various plant diseases.

Target Disease Crop
Efficacy
Performance &
Comparison

Key Experimental
Findings

Source (Year)

Early Blight
(Alternaria solani)

Potato Superior to
Azoxystrobin
and Mancozeb
[1]

Lowest Percent Disease

Index (PDI: 8.51-9.00%);
highest tuber yield (256-

260 q/ha) [1].

Field Trial

(2025)

Downy Mildew
(Hyaloperonospora
parasitica)

Broccoli Highly Effective
[2]

Disease Index (DI: 16.82);

significantly increased yield
[2].

Field Trial

(2024)

Bacterial Spot
(Xanthomonas
species)

Tomato,
Pepper

Synergistic with
Copper Hydroxide

*in vitro* [3]

Synergy reduced growth of
copper-resistant X.
perforans; increased
disease control not

observed in greenhouse
trials [3].

In vitro &
Greenhouse

Study (2011)
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Detailed Experimental Protocols

For the key studies cited, here are the methodologies used to generate the data.

Field Evaluation for Early Blight on Potato (2025) [1]

Experimental Design: Randomized Block Design (RBD) with seven treatments and multiple

replications, conducted over two growing seasons (Kharif 2023 and Rabi 2023-2024).
Treatments: Included different dosages of Famoxadone (16.6%) + Cymoxanil (22.1%) SC (500,

600, and 700 ml/ha), standard fungicides (Azoxystrobin and Mancozeb), and an untreated control.
Data Collection: The Percent Disease Index (PDI) was calculated post-treatment. Tuber yield was

recorded at harvest, and a benefit-cost analysis was performed.

Field Evaluation for Downy Mildew on Broccoli (2024) [2]

Experimental Design: Randomized Complete Block Design (RCBD) with nine treatments, repeated

over two growing seasons (2021-22 and 2022-23).
Treatments: Included Famoxadone + Cymoxanil alongside other fungicidal combinations and solo

products.
Data Collection: Disease index and yield (weight per head) were assessed at 15-day intervals after

application. Data analysis used a mixed-effects model and regression analysis to correlate disease
and yield.

Laboratory and Greenhouse Study for Bacterial Spot (2011) [3]

In vitro Assay: Evaluated the inhibitory activity of cymoxanil, famoxanil, and their combination

(Tanos) alone and with copper hydroxide or mancozeb against copper-sensitive and copper-resistant
strains of Xanthomonas.

Greenhouse Trials: The chemical regimes were tested on plants under greenhouse conditions to
assess the level of disease control.

Mode of Action and Synergism Workflow
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The synergy between famoxanil and cymoxanil arises from their complementary mechanisms of action,

which target different stages of the fungal life cycle. The following diagram illustrates this multi-site process.

Fungal Infection

Famoxadone (QoI Inhibitor) Cymoxanil (Curative Action)

Prevents Spore Germination
and Initial Infection

Halts Established Infection
by inhibiting mycelial growth

Enhanced Broad-Spectrum
Disease Control

Click to download full resolution via product page

Critical Considerations for Application

When considering the use of this mixture, professionals should be aware of the following critical points:

Resistance Management: Famoxadone is a Quinone outside Inhibitor (QoI) and is classified by
FRAC as a high-risk fungicide for resistance development. Although it has a different chemical

structure, it shows full cross-resistance with other QoIs. It is crucial to use this mixture in a
structured resistance management program, rotating it with fungicides from different mode-of-

action groups [4] [5].
Regulatory Status: Be aware that the approval of famoxadone for agricultural use in Great Britain

was withdrawn in June 2024 due to risks to birds. Its use was already banned in the European Union
[5]. Always check local regulatory status before designing research or field programs.

Knowledge Gaps and Research Directions
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The available data, while valuable, reveals several areas where current information is lacking:

Molecular Basis of Synergy: While the complementary modes of action are understood, the precise
molecular-level interactions leading to synergy, especially against bacterial pathogens, require further

elucidation [3] [4].
Long-term Resistance Monitoring: Continuous field monitoring data on the efficacy of this mixture

against evolving fungal populations, especially those with the G143A mutation, is essential for its
sustainable use [4].

Broader Spectrum Efficacy: More field trial data is needed across a wider range of crops and
geographic locations to fully validate the mixture's efficacy and optimal application timing.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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